2’,3’-Dihydroxyacetophenone
2’,3’-Dihydroxyacetophenone
2', 3'-Dihydroxyacetophenone, also known as 3-acetylcatechol, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2', 3'-Dihydroxyacetophenone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2', 3'-dihydroxyacetophenone is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
13494-10-5
VCID:
VC0030278
InChI:
InChI=1S/C8H8O3/c1-5(9)6-3-2-4-7(10)8(6)11/h2-4,10-11H,1H3
SMILES:
CC(=O)C1=C(C(=CC=C1)O)O
Molecular Formula:
C8H8O3
Molecular Weight:
152.15 g/mol
2’,3’-Dihydroxyacetophenone
CAS No.: 13494-10-5
Reference Standards
VCID: VC0030278
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol
CAS No. | 13494-10-5 |
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Product Name | 2’,3’-Dihydroxyacetophenone |
Molecular Formula | C8H8O3 |
Molecular Weight | 152.15 g/mol |
IUPAC Name | 1-(2,3-dihydroxyphenyl)ethanone |
Standard InChI | InChI=1S/C8H8O3/c1-5(9)6-3-2-4-7(10)8(6)11/h2-4,10-11H,1H3 |
Standard InChIKey | HEJLFBLJYFSKCE-UHFFFAOYSA-N |
SMILES | CC(=O)C1=C(C(=CC=C1)O)O |
Canonical SMILES | CC(=O)C1=C(C(=CC=C1)O)O |
Melting Point | 97-98°C |
Physical Description | Solid |
Description | 2', 3'-Dihydroxyacetophenone, also known as 3-acetylcatechol, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2', 3'-Dihydroxyacetophenone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2', 3'-dihydroxyacetophenone is primarily located in the cytoplasm. |
Synonyms | 1-(2,3-Dihydroxyphenyl)ethanone; 3-Acetyl-1,2-benzenediol; |
PubChem Compound | 6429110 |
Last Modified | Nov 11 2021 |
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